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Compound of Interest

Compound Name: (-)-BO 2367

Cat. No.: B15581680

A comprehensive review of the synthesis, properties, and biological activities of this
quinolinecarboxylic acid derivative.

Introduction

(-)-BO 2367, registered under CAS number 145902-81-4, is a complex heterocyclic compound
identified as 3-Quinolinecarboxylicacid, 7-(4-amino-1,3,3a,4,7,7a-hexahydro-2H-isoindol-2-
yl)-1-cyclopropyl-6,8-difluoro-1,4-dihydro-4-oxo-, monohydrochloride, (3aa,43,7aa)-(-)-. This
molecule belongs to the quinolinecarboxylic acid class, a well-established group of compounds
known for their broad spectrum of biological activities. Derivatives of this class have shown
significant promise and clinical application as antibacterial, anticancer, and anti-inflammatory
agents. The structural complexity of (-)-BO 2367, featuring a fused isoindole moiety and
fluorine substitutions, suggests a potential for unique pharmacological properties. This guide
aims to provide a detailed overview of the available technical information regarding (-)-BO
2367 for researchers, scientists, and professionals in drug development.

Physicochemical Properties

Currently, detailed experimental data on the physicochemical properties of (-)-BO 2367 are not
extensively available in publicly accessible literature. However, based on its chemical structure,
some general properties can be inferred. The presence of the carboxylic acid and amino
groups suggests it would exhibit some degree of water solubility, likely pH-dependent. The
fluorinated quinolone core is a common feature in many synthetic bioactive molecules, often
contributing to metabolic stability and enhanced biological activity.
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Table 1: General Physicochemical Information for (-)-BO 2367

Property Value
CAS Number 145902-81-4
Molecular Formula C21H21F2N303-HCI

3-Quinolinecarboxylicacid, 7-(4-amino-
1,3,3a,4,7,7a-hexahydro-2H-isoindol-2-yl)-1-
cyclopropyl-6,8-difluoro-1,4-dihydro-4-oxo-,

Full Chemical Name

monohydrochloride, (3aa,4B,7aa)-(-)-

Structural Class Quinolonecarboxylic Acid Derivative

Biological Activity and Potential Mechanism of
Action

While specific studies on (-)-BO 2367 are scarce, the broader class of quinolinecarboxylic acid
derivatives has been extensively studied. These compounds are known to exert their biological
effects through various mechanisms.

Anticipated Biological Activities:

» Antibacterial: Many fluoroquinolones function by inhibiting bacterial DNA gyrase and
topoisomerase |V, enzymes essential for DNA replication, repair, and recombination. This
leads to bacterial cell death.

e Anticancer: Some quinoline derivatives have demonstrated cytotoxic effects on cancer cells
by inducing apoptosis, inhibiting cell cycle progression, or interfering with key signaling
pathways involved in tumor growth and metastasis.

e Anti-inflammatory: Certain compounds in this class can modulate inflammatory responses,
potentially by inhibiting the production of pro-inflammatory cytokines or enzymes.

Due to the lack of specific experimental data for (-)-BO 2367, a definitive signaling pathway
cannot be provided at this time. However, a generalized workflow for investigating the potential
antibacterial mechanism of a novel quinolone derivative is presented below.
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81-4)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15581680#bo-2367-cas-number-145902-81-4-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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